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Cat. No.: B13421335

Get Quote

Executive Summary
Branched nonanols (C9 alcohols), specifically isomers like isononanol (CAS 27458-94-2) and

3,5,5-trimethyl-1-hexanol (CAS 3452-97-9), represent a critical class of intermediates in the

synthesis of plasticizers (DINP), lubricants, and specialty solvents. While generally exhibiting

low acute systemic toxicity, their lipophilic nature (Log Kow > 3.0) and specific isomeric

branching drive unique local irritation potentials and environmental persistence profiles.

This guide synthesizes the toxicological data, safety protocols, and experimental frameworks

necessary for researchers handling these compounds. It moves beyond standard Safety Data

Sheet (SDS) boilerplate to provide a mechanistic understanding of hazard causality.

Part 1: Chemical Characterization &
Physicochemical Core
The bioavailability and toxicity of nonanols are governed by their physicochemical properties.

The branching structure reduces biodegradability compared to linear analogs (n-nonanol) while

increasing viscosity and solvent power.
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Table 1: Physicochemical Properties of Key Branched
Nonanols

Property
Isononanol
(Isomeric Mixture)

3,5,5-Trimethyl-1-
hexanol

Relevance to
Safety

CAS Number 27458-94-2 3452-97-9
Regulatory

Identification

Molecular Weight 144.25 g/mol 144.25 g/mol
Skin Permeation

Potential

Physical State Colorless Liquid Colorless Liquid
Handling/Spill

containment

Water Solubility ~240 mg/L (20°C) ~450 mg/L (25°C) Aquatic Bioavailability

Log Kow 3.4 – 3.7 3.42
Bioaccumulation

Potential

Vapor Pressure < 0.1 hPa (20°C) 0.09 hPa (25°C) Inhalation Risk (Low)

Flash Point ~93°C (Closed Cup) ~76°C (Closed Cup)
Flammability

(Combustible)

Part 2: Toxicological Profile (Mammalian)
Mechanism of Action & Metabolism
Branched nonanols are absorbed rapidly via the gastrointestinal tract and more slowly through

the skin. Unlike linear alcohols which are rapidly oxidized to fatty acids and integrated into the

β-oxidation cycle, branched isomers face steric hindrance.

Metabolic Pathway:

Oxidation: Alcohol dehydrogenase converts the alcohol to a corresponding aldehyde, then to

a carboxylic acid (e.g., 3,5,5-trimethylhexanoic acid).

Conjugation: The acid or alcohol is conjugated with glucuronic acid or sulfate.[1]

Excretion: Conjugates are excreted primarily in urine.
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Figure 1: Metabolic Fate of Branched Nonanols in Mammals
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Acute & Chronic Toxicity Data
The following data aggregates results from OECD guideline studies.

Endpoint Test System Result
Hazard
Classification

Acute Oral Rat (OECD 401) LD50 > 2000 mg/kg Not Classified (GHS)

Acute Dermal Rabbit (OECD 402) LD50 > 2000 mg/kg Not Classified (GHS)

Inhalation Rat (Aerosol) LC50 > 21.7 mg/L (7h) Not Classified (GHS)

Skin Irritation Rabbit (OECD 404) Moderate to Severe Skin Irrit. 2 (H315)

Eye Irritation Rabbit (OECD 405)
Corneal opacity

possible

Eye Dam. 1 (H318) or

Irrit. 2

Repeat Dose Rat (Oral, 90-day)
NOAEL ~12

mg/kg/day

STOT-RE

(Kidney/Liver effects)

Genotoxicity
Ames Test (OECD

471)
Negative Non-Genotoxic

Scientific Insight: The low NOAEL (No Observed Adverse Effect Level) in repeat-dose studies

is often linked to peroxisome proliferation in rodent livers, a mechanism less relevant to

humans. However, conservative risk assessment dictates treating the kidney and liver as target

organs.

Part 3: Ecotoxicology & Environmental Fate
Branched nonanols exhibit "non-polar narcosis" in aquatic organisms.[2] Their toxicity

increases with lipophilicity (Log Kow).
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Aquatic Toxicity:

Fish (LC50, 96h): 10 – 100 mg/L (e.g., Oryzias latipes 27.7 mg/L).

Daphnia (EC50, 48h): ~6.8 mg/L.

Algae (EC50, 72h): ~33 mg/L.[3]

Persistence: Unlike linear alcohols, the branched structure hinders β-oxidation by bacteria,

rendering them inherently biodegradable but often failing "readily biodegradable" criteria

(OECD 301).

GHS Environmental Classification:Aquatic Chronic 3 (H412) - Harmful to aquatic life with

long-lasting effects.[4]

Part 4: Operational Safety (SDS Synthesis)
This section translates the toxicological data into actionable safety protocols for the laboratory.

GHS Labeling Elements
Signal Word:DANGER

Hazard Statements:

H315: Causes skin irritation.[5][6][4][7][8]

H318: Causes serious eye damage.[6][4][7]

H412: Harmful to aquatic life with long-lasting effects.[4][8]

Handling & Storage Protocol
Engineering Controls: Use only in a chemical fume hood. The low vapor pressure reduces

inhalation risk at room temperature, but aerosolization (e.g., during sonication or heating)

creates significant respiratory hazards.

PPE Matrix:
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Eyes: Chemical splash goggles + Face shield (Critical due to H318).

Skin: Nitrile rubber gloves (0.4 mm thickness, breakthrough > 480 min). Avoid latex due to

lipophilic permeation.

Body: Lab coat required; chemical-resistant apron for handling volumes > 1L.

Emergency Response
Eye Contact: Immediate irrigation for 15 minutes is non-negotiable. The lipophilic nature

makes the alcohol adhere to corneal epithelium; prolonged flushing is required to

mechanically remove it.

Spill Cleanup: Absorb with inert material (vermiculite/sand). Do not flush to sewer (aquatic

toxicity).

Part 5: Advanced Experimental Protocols
For researchers characterizing these materials or using them in formulations, the following

protocols ensure data validity.

Protocol: In Vitro Skin Irritation (Reconstructed Human
Epidermis)
Alternative to OECD 404 (In Vivo) for initial screening.

Objective: Determine skin irritation potential without animal testing. System: EpiDerm™ or

SkinEthic™ RHE models.

Workflow:

Equilibration: Incubate RHE tissues at 37°C, 5% CO2 for 1 hour.

Dosing: Apply 30 µL of undiluted Branched Nonanol to the tissue surface. Use a nylon mesh

to ensure spreading (critical for viscous alcohols).

Exposure: Incubate for 60 minutes (15 min at RT, 45 min at 37°C).
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Washing: Rinse tissues 15x with DPBS. Note: Incomplete rinsing of lipophilic nonanols is a

common failure mode, leading to false positives (cytotoxicity).

Post-Incubation: Incubate for 42 hours in fresh medium to allow cytokine release/recovery.

Viability Assay: Transfer to MTT solution (1 mg/mL) for 3 hours. Extract formazan with

isopropanol and read OD at 570 nm.

Prediction: Viability < 50% relative to negative control = Irritant (Category 2).

Protocol: Determination of Log Kow (Slow-Stirring
Method)
Preferred over Shake-Flask for compounds with Log Kow > 3 to avoid micro-emulsion

formation.

Workflow:

Setup: Use a thermostated reaction vessel (25°C) with minimal headspace.

Phases: Add water (pre-saturated with nonanol) and nonanol (pre-saturated with water)

carefully to avoid mixing turbulence.

Stirring: Stir the aqueous phase slowly (< 150 rpm) to generate a vortex that does not disrupt

the interface.

Equilibrium: Allow to equilibrate for 24–48 hours.

Sampling: Withdraw samples from the aqueous phase using a glass syringe, ensuring no

solvent layer is entrained.

Analysis: Quantify concentration via GC-FID or HPLC-UV.

Calculation:

Part 6: Visualizations
Risk Assessment Logic Flow

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13421335?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


This diagram guides the researcher through the decision-making process when introducing

branched nonanols into a new workflow.

Figure 2: Laboratory Risk Assessment Logic for Branched Nonanols
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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